2-(Chloromethyl)benzo[d]oxazole-5-carboxylic acid

• Molecular Formula: C9H6ClNO3
• Molecular Weight: 211.60 g/mol
• IUPAC Name: 2-(chloromethyl)-1,3-benzoxazole-5-carboxylic acid
• InChI: InChI=1S/C9H6ClNO3/c10-4-8-11-6-3-5(9(12)13)1-2-7(6)14-8/h1-3H,4H2,(H,12,13)
• InChI Key: IIKIMJJRUSLVFF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1C(=O)O)N=C(O2)CCl

Description

2-(Chloromethyl)benzo[d]oxazole-5-carboxylic acid: is a heterocyclic compound with the chemical formula CHNO.

• It contains an oxazole ring fused to a benzene ring, and a carboxylic acid functional group.
• The compound’s structure is as follows:

  $$\text{Structure:}$$Structure:

Preparation Methods

Van Leusen Oxazole Synthesis: is a common method for synthesizing oxazoles. Here’s how it can be applied to our compound:

Direct arylation: methods using palladium catalysts have also been developed for C-2 and C-5 arylation of oxazoles.

• Industrial production methods may vary, but these synthetic routes provide a starting point.

Chemical Reactions Analysis

Reactions: The compound can undergo various reactions, including

Common Reagents and Conditions:

Scientific Research Applications

Chemistry: Used as a building block in organic synthesis.

Biology: Investigated for potential bioactivity (e.g., antimicrobial properties).

Medicine: May have applications in drug discovery.

Industry: Used in the synthesis of other compounds.

Mechanism of Action

• The exact mechanism is context-dependent, but the compound’s carboxylic acid group can participate in various interactions (e.g., hydrogen bonding, binding to enzymes).
• Further research is needed to elucidate specific molecular targets and pathways.

Comparison with Similar Compounds

Similar Compounds: